1-{4-[4-(3-methylbenzyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-[4-[(3-methylphenyl)methyl]piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C20H24N2O/c1-16-4-3-5-18(14-16)15-21-10-12-22(13-11-21)20-8-6-19(7-9-20)17(2)23/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: IYDCPTHQUSBDNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

Synthesis Analysis

Electrochemical syntheses have been explored for related compounds, where electrochemical oxidation of similar piperazinyl ethanones in the presence of nucleophiles has been utilized to create new derivatives. This method highlights an environmentally friendly approach to synthesizing complex molecules, showcasing the potential for innovative synthesis routes for "1-{4-[4-(3-methylbenzyl)-1-piperazinyl]phenyl}ethanone" and its analogs (Amani & Nematollahi, 2012).

Molecular Structure Analysis

Studies on related piperazine derivatives reveal detailed insights into molecular conformations and structural characteristics. For instance, analysis of "2-Chloro-1-[4-(2-fluorobenzyl)piperazin-1-yl]ethanone" has provided valuable data on dihedral angles and molecular conformations, which can be applied to understand the structural nuances of "1-{4-[4-(3-methylbenzyl)-1-piperazinyl]phenyl}ethanone" (Zhang et al., 2011).

Chemical Reactions and Properties

Research into the electrochemical behavior of compounds with structural similarities to "1-{4-[4-(3-methylbenzyl)-1-piperazinyl]phenyl}ethanone" shows that these entities participate in Michael type addition reactions with nucleophiles, leading to new phenylpiperazine derivatives. This indicates a broad spectrum of chemical reactivity that could be explored for our compound of interest (Nematollahi & Amani, 2011).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would likely depend on factors such as its ability to interact with biological targets (such as proteins or DNA), its stability and solubility in biological environments, and its ability to cross cell membranes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of “1-{4-[4-(3-methylbenzyl)-1-piperazinyl]phenyl}ethanone”. This could include studies to optimize its synthesis, investigations of its reactivity and stability, and evaluations of its biological activity.